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Compound of Interest

Compound Name: Benzenesulfonyl isocyanate

Cat. No.: B1265589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzenesulfonyl isocyanate is a highly reactive organic compound that serves as a crucial

intermediate in the synthesis of a wide array of organic molecules, including pharmaceuticals

and agrochemicals. Its utility stems from the electrophilic nature of the isocyanate group, which

readily reacts with nucleophiles. A thorough understanding of its physical properties is

paramount for its safe handling, application in synthetic protocols, and for the characterization

of its derivatives. This guide provides an in-depth overview of the core physical characteristics

of benzenesulfonyl isocyanate, detailed experimental methodologies for their determination,

and a summary of its key reactive pathways.

Core Physical Properties
The physical properties of benzenesulfonyl isocyanate are summarized in the table below,

providing a quick reference for laboratory applications.
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Property Value Conditions

Molecular Formula C₇H₅NO₃S

Molecular Weight 183.18 g/mol

Appearance
Colorless to yellowish clear

liquid
Ambient

Melting Point -8 °C

Boiling Point 130 °C at 9 mmHg

167-168 °C

Density 1.369 g/mL at 25 °C

1.42 g/mL

Refractive Index 1.536 at 20 °C

Vapor Pressure 0.0104 mmHg at 25 °C

Flash Point >110 °C (>230 °F)

Solubility

Soluble in ether, acetone,

dimethylformamide,

chlorinated, and aromatic

solvents. Reacts with water.

Experimental Protocols
Accurate determination of the physical properties of benzenesulfonyl isocyanate is essential

for its use in research and development. The following are detailed methodologies for key

experimental procedures.

Determination of Boiling Point (Reduced Pressure)
Given that benzenesulfonyl isocyanate has a relatively high boiling point at atmospheric

pressure, distillation under reduced pressure is the preferred method to prevent decomposition.

Methodology:
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Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. Connect the

apparatus to a vacuum source with a manometer to monitor the pressure.

Sample Preparation: Place a small volume of benzenesulfonyl isocyanate and a few

boiling chips or a magnetic stir bar into the round-bottom flask.

Procedure: a. Ensure all joints are securely sealed. b. Gradually reduce the pressure within

the apparatus to the desired level (e.g., 9 mmHg). c. Begin heating the sample gently using a

heating mantle. d. Observe the temperature at which the liquid boils and a steady stream of

condensate is collected in the receiving flask. This temperature is the boiling point at the

recorded pressure.[1] e. Record the boiling point and the corresponding pressure.
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Caption: Workflow for Boiling Point Determination.

Determination of Density
The density of liquid benzenesulfonyl isocyanate can be determined using a pycnometer.

Methodology:

Preparation: Clean and dry a pycnometer of a known volume.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer.

Mass of Pycnometer with Sample: Fill the pycnometer with benzenesulfonyl isocyanate,

ensuring there are no air bubbles. Place the stopper and wipe any excess liquid from the
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outside. Weigh the filled pycnometer.

Calculation: The density is calculated by dividing the mass of the benzenesulfonyl
isocyanate (mass of filled pycnometer minus mass of empty pycnometer) by the known

volume of the pycnometer.[2][3][4]

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a useful

parameter for identification and purity assessment. An Abbe refractometer is commonly used

for this measurement.

Methodology:

Calibration: Calibrate the Abbe refractometer using a standard liquid with a known refractive

index.

Sample Application: Place a few drops of benzenesulfonyl isocyanate onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to reach thermal equilibrium (typically

20 °C). Look through the eyepiece and adjust the controls until the dividing line between the

light and dark fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale.[5][6][7]

Reactivity and Synthesis Overview
Benzenesulfonyl isocyanate's reactivity is dominated by the electrophilic carbon atom of the

isocyanate group (-N=C=O). It readily undergoes addition reactions with nucleophiles.
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Reacts with Nucleophiles
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Caption: Reactivity of Benzenesulfonyl Isocyanate.

Benzenesulfonyl isocyanate is typically synthesized from benzenesulfonamide. A common

laboratory-scale synthesis involves the reaction of benzenesulfonamide with phosgene.[8]
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Caption: Synthesis of Benzenesulfonyl Isocyanate.
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Safety Information
Benzenesulfonyl isocyanate is a hazardous substance and should be handled with

appropriate safety precautions. It is harmful if swallowed or inhaled and causes skin and eye

irritation.[9][10] It may also cause sensitization by inhalation.[9] Always work in a well-ventilated

fume hood and wear personal protective equipment, including gloves, safety goggles, and a lab

coat. Due to its reactivity with water, it should be stored in a dry environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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